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The Oxygen Radical Absorbance Capacity (ORAC) assay using Pyrogallol Red (PGR) is a
robust and sensitive method for determining the antioxidant capacity of various substances.
This spectrophotometric assay measures the ability of an antioxidant to protect a probe,
Pyrogallol Red, from damage by peroxyl radicals. The ORAC-PGR assay is particularly
valuable for assessing the reactivity of antioxidants.

Principle of the Assay

The ORAC-PGR assay is based on a hydrogen atom transfer (HAT) mechanism. Peroxyl
radicals, generated from the thermal decomposition of 2,2'-azobis(2-amidinopropane)
dihydrochloride (AAPH), induce the decolorization of Pyrogallol Red. In the presence of an
antioxidant, the PGR is protected from this oxidative damage. The antioxidant capacity is
guantified by measuring the area under the curve (AUC) of the PGR absorbance decay over
time. The net AUC is proportional to the antioxidant concentration and is typically compared to

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3430702#bc-rfq
https://www.benchchem.com/product/b3430702/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-orac-pyrogallol-red-assay
https://www.benchchem.com/product/b3430702/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-orac-pyrogallol-red-assay
https://www.benchchem.com/product/b3430702/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-orac-pyrogallol-red-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

a standard antioxidant, Trolox (a water-soluble vitamin E analog), to express the results in

Trolox Equivalents (TE).

Caption: Chemical principle of the ORAC-PGR assay.

Experimental Protocols
Materials and Reagents

Pyrogallol Red (PGR): The probe molecule.

2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH): The peroxyl radical generator.
Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid): The standard antioxidant.
Phosphate Buffer Saline (PBS): pH 7.4, for preparing solutions and dilutions.

96-well microplate: Black or clear flat-bottom plates are suitable.

Microplate reader: Capable of kinetic absorbance measurements at 540 nm and temperature
control.

Samples and Controls: Test compounds, positive and negative controls.

Preparation of Solutions

Phosphate Buffer (75 mM, pH 7.4): Prepare a 75 mM phosphate buffer and adjust the pH to
7.4. This buffer will be used for all dilutions.

Pyrogallol Red (PGR) Stock Solution (64 uM): Prepare a stock solution of PGR in the
phosphate buffer.

AAPH Solution (125 mM): Prepare the AAPH solution fresh daily in the phosphate buffer.

Trolox Stock Solution (1 mM): Dissolve Trolox in the phosphate buffer to prepare a 1 mM
stock solution.

Trolox Working Standards: Prepare a series of Trolox working standards by diluting the stock
solution with phosphate buffer to final concentrations ranging from 0 to 100 uM.
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Assay Procedure

The following protocol is adapted for a 96-well microplate format.

Prepare Reagents
(PGR, AAPH, Trolox, Samples)

Add 25 pL of Sample/Standard/Blank
to each well

Add 150 pL of PGR Solution
to each well

Incubate at 37°C
for 30 minutes

Add 25 uL of AAPH Solution
to initiate the reaction

Kinetic Absorbance Reading
at 540 nm every minute for 60-90 min

Data Analysis:
Calculate Area Under the Curve (AUC)
and determine Trolox Equivalents (TE)

Click to download full resolution via product page

Caption: Experimental workflow for the microplate-based ORAC-PGR assay.
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o Plate Setup: To a 96-well plate, add 25 pL of the sample, Trolox standards, or phosphate

buffer (as a blank) to designated wells.

e Addition of PGR: Add 150 pL of the 64 uM PGR solution to all wells.

e Incubation: Incubate the plate at 37°C for 30 minutes in the microplate reader.

e Initiation of Reaction: Add 25 pL of the 125 mM AAPH solution to all wells to start the

reaction.

» Kinetic Measurement: Immediately begin monitoring the absorbance at 540 nm every minute

for a duration of 60 to 90 minutes. The plate should be shaken before each reading.

o Data Analysis:

o Calculate the Area Under the Curve (AUC) for the blank, standards, and samples from the

kinetic absorbance data.

o Subtract the AUC of the blank from the AUC of the standards and samples to obtain the

net AUC.

o Plot a standard curve of net AUC versus Trolox concentration.

o Determine the ORAC value of the samples from the standard curve and express the

results as micromoles of Trolox Equivalents per gram or milliliter of the sample (umol TE/g

or umol TE/mL).

Data Presentation

The quantitative data from the ORAC-PGR assay is typically presented in tabular format for

clear comparison.

Parameter Value Reference
Linearity Range (Trolox) 0-100 uMm [1112]
Precision (RSD%) 1.4-8.3% [1][2]
Recovery (%) 89.7 - 103.8% [1112]
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Sample Type ORAC-PGR Value (mM TE) Reference
Red Wines Higher than white wines [1112]

Fruit Juices 0.6-21.6 [1][2]

Iced Teas Wide range of results [11[2]
Peach Juice 7.1 (as Gallic Acid Equivalents)  [3]

ORAC-PGR Value (Gallic
Pure Compound ) ) Reference
Acid Equivalents)

Caffeic Acid 0.2 [3]

Myricetin 29.1 [3]

Application in Drug Development

The ORAC-PGR assay is a valuable tool in drug development for:

e Screening and identifying lead compounds: High-throughput screening of natural and
synthetic compounds to identify those with significant antioxidant potential.

o Structure-activity relationship (SAR) studies: Evaluating how modifications to a chemical
structure affect its antioxidant activity.

e Mechanism of action studies: Investigating whether the therapeutic effects of a drug
candidate are related to its antioxidant properties.

« Quality control: Ensuring the consistency of antioxidant activity in botanical extracts and
other raw materials used in drug formulation.

The assay's ability to measure the reactivity of antioxidants provides crucial information for
developing drugs that can effectively combat oxidative stress-related diseases.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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